Cas no 1060724-61-9 (Methyl 4-methoxypyrazolo[1,5-a]pyridine-3-carboxylate)

• Product Name: Methyl 4-methoxypyrazolo[1,5-a]pyridine-3-carboxylate
• CAS No: 1060724-61-9
• MF: C₁₀H₁₀N₂O₃
• MW: 206.1980
• CID: 4769463
• PubChem ID: 68710963
• Update Time: 2025-06-14

Methyl 4-methoxypyrazolo[1,5-a]pyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 4-methoxypyrazolo[1,5-a]pyridine-3-carboxylate
• Methyl4-methoxypyrazolo[1,5-a]pyridine-3-carboxylate
• E75203
• BS-46197
• CS-0160864
• 1060724-61-9
• SCHEMBL3606326
• DTXSID301212249
• Methyl 4-methoxypyrazolo[1,5-a]pyridine-3-carboxylate

• Inchi： 1S/C10H10N2O3/c1-14-8-4-3-5-12-9(8)7(6-11-12)10(13)15-2/h3-6H,1-2H3
• InChI Key： SIOZVZQQDOXJJO-UHFFFAOYSA-N
• SMILES： O(C([H])([H])[H])C1=C([H])C([H])=C([H])N2C1=C(C(=O)OC([H])([H])[H])C([H])=N2

Computed Properties

• Exact Mass: 206.06914219g/mol
• Monoisotopic Mass: 206.06914219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 52.8

Additional information on Methyl 4-methoxypyrazolo[1,5-a]pyridine-3-carboxylate

Comprehensive Overview of Methyl 4-methoxypyrazolo[1,5-a]pyridine-3-carboxylate (CAS No. 1060724-61-9)

Methyl 4-methoxypyrazolo[1,5-a]pyridine-3-carboxylate (CAS No. 1060724-61-9) is a heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This compound belongs to the pyrazolo[1,5-a]pyridine family, a class of nitrogen-containing heterocycles known for their versatile applications in drug discovery and material science. The presence of both methoxy and ester functional groups in its structure enhances its reactivity, making it a valuable intermediate for synthesizing more complex molecules.

In recent years, the demand for Methyl 4-methoxypyrazolo[1,5-a]pyridine-3-carboxylate has surged, particularly in the field of medicinal chemistry. Researchers are exploring its potential as a building block for kinase inhibitors, which are crucial in targeting diseases like cancer and inflammatory disorders. The compound's CAS No. 1060724-61-9 is frequently searched in academic databases and chemical supplier catalogs, reflecting its growing importance. Additionally, its pyridine and pyrazole moieties contribute to its ability to interact with biological targets, a feature highly sought after in drug design.

The synthesis of Methyl 4-methoxypyrazolo[1,5-a]pyridine-3-carboxylate typically involves multi-step reactions, including cyclization and esterification processes. These methods are often optimized for high yield and purity, as the compound's quality is critical for downstream applications. Analytical techniques such as HPLC, NMR, and mass spectrometry are employed to characterize the compound, ensuring compliance with industry standards. The compound's stability under various conditions is also a topic of interest, particularly for researchers working on formulation development.

Beyond pharmaceuticals, Methyl 4-methoxypyrazolo[1,5-a]pyridine-3-carboxylate has potential applications in agrochemicals. Its structural features make it a candidate for developing novel pesticides and herbicides, addressing the need for more sustainable crop protection solutions. The compound's CAS No. 1060724-61-9 is often referenced in patents related to green chemistry initiatives, highlighting its role in reducing environmental impact. This aligns with the global trend toward eco-friendly chemical solutions, a hot topic in both academic and industrial circles.

In the context of material science, Methyl 4-methoxypyrazolo[1,5-a]pyridine-3-carboxylate is being investigated for its potential in creating organic semiconductors and light-emitting diodes (LEDs). Its conjugated system and electron-rich heterocycles make it a promising candidate for optoelectronic applications. Researchers are particularly interested in its photophysical properties, which could lead to advancements in renewable energy technologies. This intersection of chemistry and engineering is a rapidly evolving field, with CAS No. 1060724-61-9 frequently appearing in cutting-edge studies.

For suppliers and manufacturers, the compound's scalability and cost-effectiveness are critical factors. The market for Methyl 4-methoxypyrazolo[1,5-a]pyridine-3-carboxylate is expanding, driven by its diverse applications and the increasing demand for high-purity intermediates. Regulatory compliance, including REACH and GMP standards, is another area of focus, ensuring that the compound meets global safety and quality requirements. This is particularly relevant for companies involved in contract research and custom synthesis services.

In summary, Methyl 4-methoxypyrazolo[1,5-a]pyridine-3-carboxylate (CAS No. 1060724-61-9) is a multifaceted compound with broad applications across pharmaceuticals, agrochemicals, and material science. Its unique structure and reactivity profile make it a valuable asset in research and industrial settings. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in modern chemistry and technology.